Cas no 2137689-30-4 (3,4-Quinolinediamine, N4-methyl-8-propoxy-)

• Product Name: 3,4-Quinolinediamine, N4-methyl-8-propoxy-
• CAS No: 2137689-30-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5268146
• Update Time: 2025-08-05

3,4-Quinolinediamine, N4-methyl-8-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-methyl-8-propoxy-

• Inchi： 1S/C13H17N3O/c1-3-7-17-11-6-4-5-9-12(15-2)10(14)8-16-13(9)11/h4-6,8H,3,7,14H2,1-2H3,(H,15,16)
• InChI Key： WZEIWVGPINMTOE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCCC)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-methyl-8-propoxy-

Introduction to 3,4-Quinolinediamine, N4-methyl-8-propoxy- (CAS No. 2137689-30-4)

3,4-Quinolinediamine, N4-methyl-8-propoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 2137689-30-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of both amino and hydroxyl functional groups, along with specific alkyl and alkoxy substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 3,4-Quinolinediamine, N4-methyl-8-propoxy- contribute to its unique chemical properties and reactivity. The quinoline core provides a rigid aromatic system that can interact with biological targets in a specific manner, while the N4-methyl and 8-propoxy substituents introduce additional functionalization points that can be exploited for modulating biological activity. These structural elements are critical in determining the compound's interaction with enzymes, receptors, and other cellular components.

In recent years, there has been a surge in research focused on quinoline derivatives due to their potential applications in treating various diseases. Studies have demonstrated that quinoline-based compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 3,4-Quinolinediamine, N4-methyl-8-propoxy- has shown particular promise in preclinical studies as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 3,4-Quinolinediamine, N4-methyl-8-propoxy- is its ability to modulate key biological pathways involved in disease progression. For instance, research has indicated that this compound can interact with enzymes such as tyrosine kinases and phosphodiesterases, which are often dysregulated in cancer cells. By inhibiting these enzymes, the compound may help restore normal cellular function and impede tumor growth. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing more potent and selective drugs.

The synthesis of 3,4-Quinolinediamine, N4-methyl-8-propoxy- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the N4-methyl group enhances the compound's solubility and stability, while the 8-propoxy substituent improves its binding affinity to target proteins. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3,4-Quinolinediamine, N4-methyl-8-propoxy-. Molecular modeling studies have been instrumental in predicting the compound's binding mode to biological targets and optimizing its pharmacological properties. These computational approaches have helped researchers identify key structural features that contribute to its bioactivity and guide the design of derivative compounds with enhanced therapeutic efficacy.

The pharmacological profile of 3,4-Quinolinediamine, N4-methyl-8-propoxy- has been extensively evaluated through in vitro and in vivo studies. Preliminary results suggest that this compound exhibits significant inhibitory effects on various disease-related pathways without causing notable side effects. These findings have generated considerable interest among pharmaceutical companies looking to develop new treatments for chronic illnesses such as cancer and inflammatory disorders.

Future research on 3,4-Quinolinediamine, N4-methyl-8-propoxy- is expected to focus on refining its pharmacokinetic properties and exploring its potential in clinical trials. By optimizing dosing regimens and delivery systems, scientists aim to enhance the compound's bioavailability and therapeutic index. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and elicits its effects.

The development of novel therapeutic agents often requires collaboration between academic researchers and industry professionals. The case of 3,4-Quinolinediamine, N4-methyl-8-propoxy- exemplifies how interdisciplinary efforts can lead to significant breakthroughs in drug discovery. By combining expertise from organic chemistry, pharmacology, bioinformatics, and clinical medicine, scientists are able to accelerate the translation of laboratory findings into effective treatments for patients worldwide.

In conclusion,3 , 4 - Quinolinediamine , N 4 - methyl - 8 - propoxy - ( CAS No . 2 1 3 7 6 8 9 - 30 - 4 ) represents a promising avenue for developing new therapeutic interventions . Its unique structural features , coupled with encouraging preclinical results , make it an attractive candidate for further investigation . As research continues to uncover new applications for this compound , it holds great potential for improving human health outcomes across various medical conditions .